Cas no 1804440-69-4 (Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804440-69-4
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4831734
• Update Time: 2025-07-21

Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F3N2O6/c1-2-20-6(16)3-5-4-14-9(17)7(15(18)19)8(5)21-10(11,12)13/h4H,2-3H2,1H3,(H,14,17)
• InChI Key： JZRXEONMGUNRBI-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(NC=C1CC(=O)OCC)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 0.9
• Topological Polar Surface Area: 110

Additional information on Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate

Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804440-69-4): A Comprehensive Overview

Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804440-69-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both hydroxyl and nitro substituents, coupled with the trifluoromethoxy group, imparts distinct reactivity and potential applications in various chemical transformations.

The< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate molecule belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry due to their biological activity and structural diversity. The specific arrangement of functional groups in this compound not only influences its chemical properties but also opens up numerous possibilities for further derivatization and functionalization. These attributes have made it a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

In recent years, there has been a growing interest in developing new compounds with enhanced biological activity and improved pharmacokinetic profiles. The< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804440-69-4) has been investigated for its potential role as a building block in the synthesis of bioactive molecules. Its structural features, including the nitro group which can be readily reduced to an amine and the trifluoromethoxy group known for its metabolic stability, make it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. The< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate serves as a key intermediate in the preparation of various heterocyclic derivatives that have shown promise in preclinical studies. These derivatives are being explored for their potential applications in treating a range of diseases, including inflammatory disorders and infectious diseases. The ability to modify the< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate structure allows researchers to fine-tune its biological activity, making it a valuable tool in medicinal chemistry.

The trifluoromethoxy group is particularly noteworthy due to its significant impact on the electronic properties of the molecule. This group enhances the lipophilicity of the compound, which is often a critical factor in drug absorption and distribution. Additionally, the presence of both hydroxyl and nitro groups provides multiple sites for chemical modification, enabling the synthesis of a diverse array of analogs with tailored properties. These features make< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804440-69-4) a versatile scaffold for developing novel therapeutic agents.

In academic research, this compound has been utilized in studies aimed at understanding the mechanisms of action of various bioactive molecules. The< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate structure provides insights into how different functional groups can influence molecular interactions with biological targets. These studies contribute to a deeper understanding of drug design principles and help inform the development of more effective drugs.

The agrochemical industry has also shown interest in< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate due to its potential as a precursor for novel pesticides and herbicides. The unique chemical properties of this compound make it suitable for synthesizing molecules that can interact with biological targets in plants, offering new solutions for crop protection. Research is ongoing to explore its efficacy and environmental impact, ensuring that it meets safety standards while providing effective pest control.

The synthesis of< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804440-69-4) involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The process typically begins with the preparation of pyridine derivatives followed by functional group interconversions such as nitration, esterification, and fluorination. Each step must be carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

The availability of high-quality starting materials and reagents is essential for successful synthesis. Researchers often rely on specialized suppliers who provide pure compounds with minimal impurities to ensure reproducibility and reliability in their experiments. The< strong>Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate CAS No. 1804440-69 product from reputable suppliers ensures that scientists have access to materials meeting stringent quality standards.

In conclusion, Ethyl 2-hydroxy-3-nitro-4-(trifluoromethoxy)pyridine -5-acetate (CAS No. 1804440 -69 -4) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.